Cas no 3393-72-4 (8-Quinolinamine,3,4-dimethyl-)
8-Quinolinamine,3,4-dimethyl- structure
Product Name:8-Quinolinamine,3,4-dimethyl-
8-Quinolinamine,3,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 8-Quinolinamine,3,4-dimethyl-
- 3,4-Dimethyl-8-aminoquinoline
- 3,4-dimethylquinolin-8-amine
- 8-Amino-3,4-dimethylquinoline
- EINECS 222-239-1
- UNII-Y8DT9MJ8LJ
- DTXSID2063008
- A6163
- 8-Quinolinamine, 3,4-dimethyl-
- NS00029577
- Y8DT9MJ8LJ
- Quinoline, 8-amino-3,4-dimethyl-
- 3393-72-4
-
- Inchi: 1S/C11H12N2/c1-7-6-13-11-9(8(7)2)4-3-5-10(11)12/h3-6H,12H2,1-2H3
- InChI Key: ZFENFGROVBOJMF-UHFFFAOYSA-N
- SMILES: N1C=C(C)C(C)=C2C=CC=C(C=12)N
Computed Properties
- Exact Mass: 172.10016
- Monoisotopic Mass: 172.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9A^2
- XLogP3: 2.2
Experimental Properties
- Density: 1.136
- Boiling Point: 355.2°Cat760mmHg
- Flash Point: 195.8°C
- Refractive Index: 1.661
- PSA: 38.91
8-Quinolinamine,3,4-dimethyl- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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